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Compound of Interest

Compound Name: 5-Benzoylpentanoic acid

Cat. No.: B160681

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Benzoylpentanoic acid, also known by its synonyms 5-benzoylvaleric acid and 6-0x0-6-
phenylhexanoic acid, is an organic compound with a molecular structure that features both a
keto group and a carboxylic acid functional group. This bifunctionality makes it a subject of
interest in various chemical and biological research areas. Its synthesis is primarily achieved
through Friedel-Crafts acylation, a fundamental reaction in organic chemistry. Emerging
evidence suggests its potential as a bactericidal agent, likely acting through mechanisms
common to other keto-acids and fatty acids, such as the disruption of bacterial cell membranes.
This technical guide provides an in-depth overview of its nomenclature, physicochemical
properties, detailed synthesis protocols, and a discussion of its potential biological activities,
intended for professionals in chemical synthesis and drug development.

Nomenclature and Chemical Identity

The compound is known by several names in scientific literature and chemical catalogs. A
comprehensive list of its synonyms and identifiers is provided below for clarity and cross-
referencing.
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Identifier Type Value

Systematic IUPAC Name 6-Ox0-6-phenylhexanoic acid

5-Benzoylpentanoic acid, 5-Benzoylvaleric acid,
Common Synonyms delta-Benzoylvaleric acid, 6-Keto-6-

phenylhexanoic acid

CAS Number 4144-62-1

Molecular Formula C12H1403

InChl Key AIEMSTCGCMIJTI-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)C(=0)CCCCC(=0)0

Physicochemical Properties

The quantitative physical and chemical properties of 5-Benzoylpentanoic acid are
summarized in the table below. These properties are crucial for its handling, storage, and
application in experimental settings.

Property Value Citations
Molecular Weight 206.24 g/mol [1]
Appearance Solid [2]
Melting Point 75-79 °C [3]
Topological Polar Surface Area  54.4 A2 [1]
XLogP3 1.8 [1]

Synthesis of 5-Benzoylpentanoic Acid

The primary route for synthesizing 5-Benzoylpentanoic acid is the Friedel-Crafts acylation of
benzene using an appropriate acylating agent derived from adipic acid, such as adipic
anhydride or adipoyl chloride, in the presence of a Lewis acid catalyst.
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Experimental Protocol: Friedel-Crafts Acylation

This protocol describes a general method for the synthesis of 6-o0xo0-6-phenylhexanoic acid.

Materials:

Benzene (Anhydrous)

» Adipoyl chloride (or Adipic anhydride)

e Aluminum chloride (AICls, anhydrous)

e Dichloromethane (DCM, anhydrous, as solvent)

e Hydrochloric acid (HCI), concentrated

e ICce

o Water (distilled)

e Sodium sulfate (Na2SOa4, anhydrous)

e Rotary evaporator

o Standard glassware for organic synthesis (round-bottom flask, reflux condenser, dropping
funnel, etc.)

Procedure:

o Reaction Setup: A three-necked round-bottom flask equipped with a magnetic stirrer, a reflux
condenser with a drying tube, and a dropping funnel is charged with anhydrous aluminum
chloride (a stoichiometric amount is typically required as the product ketone complexes with
the catalyst) and anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or
argon).[4] The flask is cooled in an ice bath.

e Formation of Acylium lon: A solution of adipoy! chloride in anhydrous DCM is added dropwise
to the stirred suspension of AICIs. The reaction mixture is stirred at 0-5 °C to facilitate the
formation of the acylium ion electrophile.[5][6]
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» Acylation Reaction: Benzene is added to the reaction mixture, and the solution is allowed to
warm to room temperature and then gently refluxed. The progress of the reaction is
monitored by Thin Layer Chromatography (TLC).

o Workup and Quenching: After the reaction is complete, the mixture is cooled to 0 °C and
cautiously quenched by slowly pouring it over crushed ice, followed by the addition of
concentrated HCI to decompose the aluminum chloride complex.[4]

o Extraction: The organic layer is separated, and the aqueous layer is extracted multiple times
with DCM. The combined organic extracts are washed with water, then with a saturated brine
solution.

e Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate, filtered,
and the solvent is removed under reduced pressure using a rotary evaporator to yield the
crude product.

 Purification: The crude 6-oxo-6-phenylhexanoic acid can be further purified by
recrystallization from an appropriate solvent system (e.g., water or a mixture of organic
solvents).

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the Friedel-Crafts acylation synthesis of 5-
Benzoylpentanoic acid.
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Synthesis workflow for 5-Benzoylpentanoic acid.

Potential Bactericidal Applications and Mechanism
of Action

While specific research on the bactericidal mechanism of 5-Benzoylpentanoic acid is limited,
its structural features—a fatty acid-like chain and a ketone group—allow for informed
hypotheses based on the known antimicrobial actions of related compounds. Fatty acids and
other lipid-like molecules are known to possess antibacterial properties, primarily by targeting
the bacterial cell membrane.[4][7]

The proposed mechanism involves the insertion of the molecule's lipophilic portions into the
bacterial cell membrane's lipid bilayer. This can lead to a cascade of disruptive events:

» Membrane Depolarization: The integrity of the membrane is compromised, leading to a loss
of the membrane potential essential for cellular processes.[3][7]

 Increased Permeability: The disruption creates pores or channels, causing the leakage of
essential intracellular components such as ions, ATP, and low-molecular-weight proteins.[8]

« Inhibition of Cellular Processes: The disruption of the membrane can inhibit critical functions
like the electron transport chain and oxidative phosphorylation, effectively shutting down
cellular energy production.[4] Furthermore, ketone bodies have been shown to inhibit
bacterial growth.[2]

Diagram of Potential Bactericidal Mechanism

The diagram below illustrates the plausible multi-step mechanism by which 5-
Benzoylpentanoic acid may exert its bactericidal effects on a bacterial cell.
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Need Custom Synthesis?

Cell Death

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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